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Compound of Interest

Compound Name: Khelloside

CAS No.: 17226-75-4

Cat. No.: B100198

Get Quote

Executive Summary & Chemical Foundation
Khelloside (also known as Khellinin or Khellol Glucoside) is a furanochromone glycoside

derived from Ammi visnaga (Khella).[1] Historically overshadowed by its aglycone counterpart,

Khellin, Khelloside presents a unique pharmacological profile characterized by enhanced

aqueous solubility and distinct pharmacokinetic behavior.

While Khellin served as the structural scaffold for the development of Amiodarone (a Class III

antiarrhythmic) and Cromolyn Sodium (a mast cell stabilizer), Khelloside remains a compound

of high interest for researchers investigating naturally derived calcium channel modulators with

reduced lipophilic toxicity.

Chemical Identity & Structural Distinction
The primary limitation of Khellin in clinical settings was its poor water solubility and significant

gastrointestinal side effects (nausea). Khelloside addresses the solubility constraint through

the presence of a glucoside moiety at the C-7 position (via a hydroxymethyl linker).

Aglycone: Khellin (Lipophilic, low solubility).
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Glycoside: Khelloside/Khellol Glucoside (Hydrophilic, high solubility).

Biosynthetic Relationship
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Figure 1: Biosynthetic relationship between Khellin, Khelloside, and the synthetic derivative

Amiodarone.[2][3]

Cardiovascular Mechanism of Action (MoA)
Khelloside exerts its cardiovascular effects primarily through coronary vasodilation and mild

positive inotropy. Unlike cardiac glycosides (e.g., digoxin) which inhibit the Na+/K+-ATPase

pump, Khelloside functions via a dual-pathway mechanism involving Calcium Channel

blockade and Phosphodiesterase (PDE) inhibition.

Primary Pathway: L-Type Calcium Channel Blockade
Khelloside acts as a natural calcium channel blocker (CCB). By binding to the alpha-1 subunit

of L-type voltage-gated calcium channels (CaV1.2) on vascular smooth muscle cells, it inhibits

the influx of extracellular ngcontent-ng-c2307461527="" _nghost-ng-c2764567632=""

class="inline ng-star-inserted">

.

Result: Decreased intracellular calcium

inhibition of Calmodulin-MLCK complex

Vasodilation (Coronary artery specificity).
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Secondary Pathway: PDE Inhibition
Similar to theophylline, furanochromones exhibit non-selective phosphodiesterase inhibition.

Result: Prevention of cAMP degradation

Increased PKA activity

Phosphorylation of Phospholamban (PLB)

Increased

reuptake into SR (relaxation in smooth muscle, inotropy in cardiac muscle).
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Figure 2: Dual mechanism of action: Calcium channel blockade and PDE inhibition leading to

vasodilation.

Experimental Protocols
To ensure scientific integrity, the following protocols are designed to isolate Khelloside and

validate its cardiovascular activity. These protocols prioritize reproducibility and minimizing

matrix interference.
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Protocol A: High-Yield Extraction & HPLC Quantification
Objective: Isolate Khelloside (Khellol glucoside) from Ammi visnaga fruits without degrading

the glycosidic bond.

Reagents:

Methanol (HPLC Grade)

Tetrahydrofuran (THF)

Deionized Water (

)

Workflow:

Pulverization: Grind 20g of dried Ammi visnaga fruits to a fine powder (mesh size 40).

Solvent Extraction: Macerate in 60% Ethanol (aq) at 40°C for 60 minutes. Note:

Hydroethanolic extraction yields higher glycoside recovery than pure water.

Filtration: Pass through a 0.45 µm PTFE filter to remove particulates.

HPLC Analysis:

Column: C18 Reverse Phase (250mm x 4.6mm, 5µm).

Mobile Phase: Water : Methanol : THF (50 : 45 : 5 v/v/v).[1]

Flow Rate: 1.0 mL/min.

Detection: UV at 245 nm.[1]

Retention Time: Khelloside elutes ~3.2 min; Khellin elutes ~7.6 min.

Protocol B: Ex Vivo Langendorff Heart Perfusion
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Objective: Assess the coronary vasodilator effect of Khelloside on an isolated mammalian

heart.

Preparation: Heparinize male Wistar rats (250-300g) and anesthetize with pentobarbital (60

mg/kg IP).

Excision: Rapidly excise the heart and arrest in ice-cold Krebs-Henseleit (KH) buffer.

Cannulation: Cannulate the aorta and perfuse retrogradely at constant pressure (70 mmHg)

with oxygenated KH buffer (95%

, 5%

) at 37°C.

Equilibration: Allow 20 minutes for stabilization.

Intervention:

Control: Perfusion with vehicle only.

Treatment: Perfusion with Khelloside (

M to

M).

Measurement:

Coronary Flow (CF): Measure effluent volume (mL/min).

Left Ventricular Pressure (LVP): Via a latex balloon inserted into the LV.

Validation: A >20% increase in Coronary Flow indicates significant vasodilatory activity.
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Figure 3: Experimental workflow from raw material extraction to physiological validation.

Comparative Pharmacology Data
The following table synthesizes data comparing Khelloside to its aglycone (Khellin) and the

synthetic derivative (Amiodarone).
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Parameter
Khelloside (Khellol
Glucoside)

Khellin (Aglycone)
Amiodarone
(Synthetic)

Molecular Weight ~422 Da 260.24 Da 645.31 Da

Solubility (Water) High (Hydrophilic) Low (Lipophilic) Very Low

Bioavailability
Moderate (Hydrolysis

risk)

Variable (Erratic

absorption)

Low/Slow

(Accumulates)

Primary Target L-Type Ca2+ Channel L-Type Ca2+ Channel
K+ Channels (Class

III)

Coronary Effect
Vasodilation

(Moderate)
Vasodilation (Strong)

Vasodilation (via

alpha-block)

Toxicity Profile Low (Rapid excretion)
Moderate

(Nausea/Vomiting)

High

(Thyroid/Pulmonary)

Key Insight: While Khellin is a more potent vasodilator on a molar basis, its clinical utility is

hampered by lipophilicity-driven CNS side effects (nausea). Khelloside offers a "cleaner"

delivery profile, though it may require higher dosages to achieve equipotent vasodilation.

Safety & Toxicology Profile
Phototoxicity
As a furanochromone, Khelloside possesses a furan ring capable of intercalating into DNA

upon UV exposure (PUVA reaction).

Risk: Photosensitization leading to erythema or hyperpigmentation.

Mitigation: Experimental protocols must be conducted under UV-filtered light.

Hepatotoxicity
Unlike Amiodarone, which contains iodine and causes thyroid/hepatic toxicity, Khelloside is

iodine-free. However, high concentrations of furanochromones can elevate liver enzymes

(ALT/AST).
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Monitoring: In in vivo studies, liver function tests are mandatory after chronic administration

(>14 days).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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